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Biosynthesis and Experimental Production

Both α- and β-santalene are biosynthesized in sandalwood trees from the universal sesquiterpene precursor,

farnesyl diphosphate (FPP). The reaction is catalyzed by a single enzyme, santalene synthase (SaSSy),

which cyclizes FPP into a mixture of santalenes, including α-, β-, epi-β-santalene, and exo-α-bergamotene

[1] [2]. The resulting santalenes are then oxidized by cytochrome P450 monooxygenases (CYPs) to form the

corresponding fragrant santalols [1] [3].

Due to the overexploitation of natural sandalwood, synthetic biology offers a sustainable alternative. The

diagram below illustrates the engineered biosynthetic pathway used in microbial hosts like Saccharomyces

cerevisiae (yeast) for production.
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The table below summarizes key experimental data on the production of santalenes in various engineered

host systems.

Host
Organism

Carbon
Source

Key Product
Maximum
Titer (mg/L)

Key Engineering
Strategy

Reference

S.
cerevisiae

Glucose α-Santalene 163 Metabolic engineering of
the mevalonate pathway

Tippmann et
al., 2016 [1]
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Host
Organism

Carbon
Source

Key Product
Maximum
Titer (mg/L)

Key Engineering
Strategy

Reference

[1].

Y. lipolytica Glucose α-Santalene 27.92 Heterologous expression

of santalene synthase
[1].

Jia et al.,

2019 [1]

S.
cerevisiae

Glucose &
Galactose

Santalenes
& Santalols

1300 (1.3
g/L)

Co-expression of SaSSy
and P450 CYP736A167

[1].

Zha et al.,
2020 [1]

S.
cerevisiae
(SZ24)

- Santalenes
& Santalols

704.2 Engineered santalene

synthase (SanSynF441V)
and optimized chassis

[4].

Nature

Comm.,
2022 [4]

Key Experimental Protocol

A recent groundbreaking study achieved high-titer production of santalenes and santalols with a component

ratio matching the international standard for sandalwood oil (ISO 3518:2002). The detailed methodology is

as follows [4] [5]:

Host Strain Engineering: A Saccharomyces cerevisiae chassis strain (SZ16) was constructed by:

Pathway Optimization: Enhancing the native mevalonate (MVA) pathway and acetyl-CoA
supply to increase precursor availability.

Gene Knockouts: Deleting genes that compete for the farnesyl diphosphate (FPP) substrate
and that transform the desired product (Z)-α-santalol.

Regulator Deletion: Knocking out the transcriptional repressor ROX1 to improve overall
metabolic flux.

Enzyme Engineering: The native santalene synthase (SanSyn), which predominantly produces α-

santalene, was rationally engineered.

Residue Identification: Computational simulations (QM/MM) identified residue F441 as critical
for controlling product specificity.
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Site-saturation Mutagenesis: This residue was mutated, generating a variant SanSynF441V.

Improved Profile: The mutant enzyme produces a more favorable mixture of 57.2% α-
santalene, 28.6% β-santalene, 6.7% epi-β-santalene, and 7.6% exo-α-bergamotene.

Pathway Assembly: The engineered SanSynF441V and a cytochrome P450 (CYP736A167) were

introduced into the engineered yeast chassis to create the final production strain (SZ24).

Fermentation & Analysis: The strain was cultivated in a bioreactor. The sesquiterpene products were

extracted from the culture and quantified using gas chromatography-mass spectrometry (GC-MS).

Key Differences and Research Implications

The distinct biological profiles of α-santalene and β-santalene, coupled with advances in their

biotechnological production, present significant opportunities for drug development. The following points

are particularly relevant for researchers:

Activity:

While both are precursors to active santalols, some studies suggest that (Z)-α-santalol may be

the more potent compound in anticancer activities [4] [5].
The component ratio of santalenes/santalols is critical for replicating the authentic fragrance

and bioactivity of natural sandalwood oil [4].

Research and Production Implications:

Sourcing: Biotechnology provides a sustainable, reliable, and scalable source of these

compounds, independent of sandalwood harvests [6] [1].
Specificity: Enzyme engineering allows for control over the final product profile, enabling the

production of specific santalene isomers (like β-santalene) that are minor components in the
natural mixture [4] [7].

Standardization: Microbial production allows for the generation of a standardized product with
a consistent and defined ratio of components, which is crucial for reproducible scientific studies

and formulation [4] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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